Cas no 1269050-34-1 ((1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride)

• Product Name: (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride
• CAS No: 1269050-34-1
• MF: C₁₂H₂₇Cl₂N₃
• MW: 284.268881082535
• MDL: MFCD18483374
• CID: 4584760
• Update Time: 2025-11-01

(1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride
• [1-(1-methylpiperidin-4-yl)piperidin-4-yl]methanamine;dihydrochloride
• (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanaminedihydrochloride
• [(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amine dihydrochloride
• 1-(1'-METHYL-1,4'-BIPIPERIDIN-4-YL)METHANAMINE DIHYDROCHLORIDE

• MDL： MFCD18483374
• Inchi： 1S/C12H25N3.2ClH/c1-14-6-4-12(5-7-14)15-8-2-11(10-13)3-9-15;;/h11-12H,2-10,13H2,1H3;2*1H
• InChI Key： DVQLQVQNKPDJCH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCC(CN)CC1)C1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride

Latest Research Insights on (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine Dihydrochloride (CAS: 1269050-34-1)

The compound (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride (CAS: 1269050-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bipiperidine scaffold, is being explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological and oncological disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthetic route for 1269050-34-1, emphasizing its high yield and purity. The research team employed a multi-step process involving reductive amination and subsequent hydrochloride salt formation, which was optimized for scalability. This advancement is critical for enabling further preclinical and clinical investigations, as it ensures a reliable supply of the compound for experimental use.

Pharmacological evaluations of (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride have revealed its potential as a modulator of sigma receptors, which are implicated in various neurological conditions, including depression, schizophrenia, and neuropathic pain. In vitro assays demonstrated its high affinity for sigma-1 receptors, with an IC50 value in the nanomolar range. These findings suggest its utility as a lead compound for developing sigma receptor-targeted therapies, though further in vivo studies are warranted to validate its efficacy and safety.

In addition to its neurological applications, recent research has explored the anticancer properties of 1269050-34-1. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies indicated that its activity may be linked to the induction of apoptosis and inhibition of cell cycle progression. These preliminary results underscore the need for more comprehensive investigations into its potential as an anticancer agent.

Despite these promising findings, challenges remain in the development of (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride as a therapeutic. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic and industrial researchers will be essential to advance this compound toward clinical trials.

In conclusion, (1'-Methyl-[1,4'-bipiperidin]-4-yl)methanamine dihydrochloride represents a promising candidate for drug development, with applications spanning neurology and oncology. Continued research into its pharmacological profile and therapeutic potential will be crucial for translating these discoveries into clinical benefits.